Cas no 1701557-90-5 (5-Fluoro-N-(2-methylpropyl)pyridin-3-amine)

• Product Name: 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine
• CAS No: 1701557-90-5
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• MDL: MFCD32067076
• CID: 4782968
• Update Time: 2025-07-18

5-Fluoro-N-(2-methylpropyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine

• MDL： MFCD32067076
• Inchi： 1S/C9H13FN2/c1-7(2)4-12-9-3-8(10)5-11-6-9/h3,5-7,12H,4H2,1-2H3
• InChI Key： QAFUUIXELWJCIV-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 183-189℃
• Boiling Point: 245.7±25.0 °C at 760 mmHg
• Flash Point: 102.4±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Fluoro-N-(2-methylpropyl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine

Introduction to 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine (CAS No. 1701557-90-5)

5-Fluoro-N-(2-methylpropyl)pyridin-3-amine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1701557-90-5, represents a class of heterocyclic amines that have been extensively studied for their pharmacological relevance. The presence of a fluorine atom at the 5-position of the pyridine ring and an N-(2-methylpropyl) substituent introduces unique electronic and steric characteristics, which can modulate its interactions with biological targets.

The structural motif of 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine is particularly intriguing because it combines the aromatic stability of the pyridine ring with the lipophilic nature of the isobutylamino group. This balance makes it a promising candidate for further exploration in drug discovery programs. The fluorine atom, being highly electronegative, can influence the compound's metabolic stability and binding affinity to enzymes and receptors, which are critical factors in determining its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel therapeutics. The fluorine substitution at the 5-position of the pyridine ring has been shown to enhance binding interactions by increasing the electron-withdrawing effect, thereby improving the compound's affinity for its target proteins.

In addition to its pharmacological potential, 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine has been investigated for its role in modulating immune responses. The compound's ability to interact with immune cell surface receptors and intracellular signaling pathways has been explored in preclinical studies. These studies indicate that it may have immunomodulatory effects, which could be beneficial in treating autoimmune diseases or enhancing vaccine efficacy. The N-(2-methylpropyl) group contributes to the compound's solubility and bioavailability, which are essential factors for its absorption and distribution within biological systems.

The synthesis of 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The introduction of fluorine into the pyridine ring is particularly challenging due to its reactivity and tendency to form stable bonds with other elements. However, recent innovations in synthetic chemistry have made it possible to incorporate fluorine atoms with greater ease and precision.

One of the most compelling aspects of 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine is its potential as a scaffold for structure-based drug design. By leveraging computational tools, researchers can optimize its structure to enhance specific pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration. This approach has been successfully applied in other areas of medicinal chemistry, where small modifications in molecular structure can lead to significant improvements in drug performance.

The biological activity of 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine has been further explored through high-throughput screening (HTS) campaigns and virtual screening techniques. These methods allow for rapid evaluation of large libraries of compounds against various biological targets, identifying those with promising activity profiles. Preliminary results from HTS studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

The development of novel therapeutic agents often requires a deep understanding of their interaction with biological systems at both molecular and cellular levels. 5-Fluoro-N-(2-methylpropyl)pyridin-3-amine has been subjected to detailed mechanistic studies to elucidate its mode of action. These studies have provided insights into how it interacts with target proteins and modulates cellular processes. Understanding these interactions is crucial for designing derivatives with improved therapeutic profiles and reduced side effects.

The future prospects for 5-Fluoro-N-(2-methylpropyl)pyridin-3-am ine (CAS No. 1701557-90 -5 ) are promising, with ongoing research focusing on optimizing its pharmacological properties through structural modifications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.